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Compound of Interest

Compound Name: Fmoc-tyr(ME)-OH

Cat. No.: B557313

For Immediate Release

This technical guide provides a comprehensive overview of N-a-(9-Fluorenylmethoxycarbonyl)-
O-methyl-L-tyrosine (Fmoc-Tyr(Me)-OH), a crucial building block in peptide synthesis for
research, drug discovery, and development. This document details its chemical properties,
CAS number, reliable suppliers, and a foundational protocol for its incorporation into peptide
chains using solid-phase peptide synthesis (SPPS).

Core Compound Properties and Identification

Fmoc-Tyr(Me)-OH is a derivative of the amino acid tyrosine where the amino group is
protected by a fluorenylmethoxycarbonyl (Fmoc) group, and the hydroxyl group of the tyrosine
side chain is methylated. This modification prevents unwanted side reactions during peptide
synthesis and can influence the final peptide's conformation and biological activity.

Chemical Abstracts Service (CAS) Number: 77128-72-4
Molecular Formula: C2sH23NOs

Molecular Weight: 417.45 g/mol

Table 1: Physicochemical Data of Fmoc-Tyr(Me)-OH
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Property Value Reference
CAS Number 77128-72-4

Molecular Formula C25H23NOs

Molecular Weight 417.45 g/mol

Appearance White to off-white powder

Purity >98% (by HPLC)

Solubility Soluble in DMF, DMSO

Storage Store at 2-8°C

Commercial Suppliers

A variety of chemical suppliers offer Fmoc-Tyr(Me)-OH for research and manufacturing
purposes. Notable suppliers include:

MedChemExpress

e Sigma-Aldrich (Novabiochem)

o Chem-Impex

e Aapptec Peptides

e Anaspec

e CymitQuimica

o Santa Cruz Biotechnology

Simson Pharma Limited

Experimental Protocol: Incorporation of Fmoc-
Tyr(Me)-OH in Solid-Phase Peptide Synthesis
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(SPPS)

The following is a generalized protocol for the incorporation of Fmoc-Tyr(Me)-OH into a
peptide sequence using manual Fmoc-based solid-phase peptide synthesis. This protocol is a
standard procedure and may require optimization based on the specific peptide sequence and
scale of the synthesis.

Materials and Reagents:

Fmoc-Rink Amide resin (or other suitable resin)

¢ Fmoc-Tyr(Me)-OH

o Other required Fmoc-protected amino acids

e N,N-Dimethylformamide (DMF), peptide synthesis grade

» Piperidine, 20% (v/v) in DMF

¢ O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

» N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM)

» Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%
water)

» Diethyl ether

Procedure:

e Resin Swelling: The resin is swelled in DMF for 30-60 minutes in a reaction vessel.

e Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treating it with
20% piperidine in DMF for 5-10 minutes, followed by a second treatment for 10-15 minutes.
The resin is then washed thoroughly with DMF.
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e Amino Acid Coupling:

o In a separate vessel, Fmoc-Tyr(Me)-OH (3-5 equivalents relative to resin loading) is pre-
activated by dissolving it in DMF with HBTU (3-5 equivalents) and DIPEA (6-10
equivalents).

o The activated amino acid solution is added to the deprotected resin.

o The coupling reaction is allowed to proceed for 1-2 hours at room temperature with
agitation. The completion of the reaction can be monitored using a Kaiser test.

e Washing: After the coupling, the resin is washed extensively with DMF to remove excess
reagents and by-products.

o Chain Elongation: The deprotection and coupling steps are repeated for each subsequent
amino acid in the peptide sequence.

» Final Deprotection: The N-terminal Fmoc group of the final amino acid is removed using 20%
piperidine in DMF.

» Cleavage and Side-Chain Deprotection: The peptide is cleaved from the resin, and the side-
chain protecting groups are removed by treating the resin with a cleavage cocktail for 2-3
hours.

o Peptide Precipitation and Purification: The cleaved peptide is precipitated with cold diethyl
ether, centrifuged, and the pellet is washed with ether. The crude peptide is then purified by
reverse-phase high-performance liquid chromatography (RP-HPLC).

Logical Workflow for Peptide Synthesis

The following diagram illustrates the general workflow for incorporating an amino acid, such as
Fmoc-Tyr(Me)-OH, during solid-phase peptide synthesis.
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Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Application in Drug Discovery and Signaling
Research

The incorporation of O-methylated tyrosine into peptides can be a strategic tool in drug design.
This modification can enhance metabolic stability by protecting the phenolic hydroxyl group
from enzymatic degradation, such as sulfation or phosphorylation. Furthermore, the altered
electronic properties and steric hindrance of the O-methyl group compared to a free hydroxyl
can modulate the binding affinity and selectivity of the peptide for its biological target.

While no specific signaling pathway directly modulated by a simple O-methylated tyrosine-
containing peptide is prominently documented in the initial search, the synthesis of such
peptides is a key step in structure-activity relationship (SAR) studies. For instance, in the
development of peptide-based inhibitors or receptor agonists/antagonists, replacing a native
tyrosine with Tyr(Me) allows researchers to probe the importance of the hydroxyl group for
hydrogen bonding and interaction with the target protein. This information is crucial for
designing more potent and selective therapeutic peptides.

The following diagram illustrates a hypothetical workflow for utilizing a Tyr(Me)-containing
peptide in a drug discovery context to investigate its effect on a signaling pathway.
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« To cite this document: BenchChem. [In-Depth Technical Guide to Fmoc-Tyr(Me)-OH:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557313#fmoc-tyr-me-oh-cas-number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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